2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine

• CAS No.: 2298215-34-4
• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 2-(2,2,6,6-tetramethyloxan-4-yl)ethanamine
• InChI: InChI=1S/C11H23NO/c1-10(2)7-9(5-6-12)8-11(3,4)13-10/h9H,5-8,12H2,1-4H3
• InChI Key: OFRQBDMBQHPJHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(O1)(C)C)CCN)C

Description

2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine is an organic compound belonging to the amine class It features a unique structure with a tetramethyloxan ring attached to an ethanamine group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine typically involves the reaction of 2,2,6,6-tetramethyloxan with ethanamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yields and purity.

Industrial Production Methods: Industrial production of this compound may involve continuous-flow synthesis techniques, which offer advantages such as improved reaction control, higher efficiency, and scalability. The use of advanced reactors and catalysts can further enhance the production process, making it suitable for large-scale manufacturing .

Chemical Reactions Analysis

Types of Reactions: 2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The ethanamine group can participate in substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Halogenating agents and nucleophiles are typically employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted amines .

Scientific Research Applications

2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a precursor for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug intermediate.

Industry: It is utilized in the production of specialty chemicals and materials, such as polymers and stabilizers.

Mechanism of Action

The mechanism of action of 2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

2,2,6,6-Tetramethylpiperidine: A related compound with a similar structure but different functional groups.

2-(2,6-Dimethyloxan-4-yl)ethan-1-amine: Another structurally similar compound with different substituents.

Uniqueness: 2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine stands out due to its unique combination of the tetramethyloxan ring and ethanamine group, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .